Cas no 1440426-70-9 (Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate)

• Product Name: Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate
• CAS No: 1440426-70-9
• MF: C₃H₃F₉FeO₉S₃
• MW: 506.076151132584
• MDL: MFCD32694093
• CID: 5638020
• PubChem ID: 165947581
• Update Time: 2025-06-11

Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1440426-70-9
• EN300-28257376
• bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate
• Ferrate(1-), tris(1,1,1-trifluoromethanesulfonato-κO)-
• Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate

• MDL： MFCD32694093
• Inchi： 1S/3CHF3O3S.Fe/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);
• InChI Key： ZDMNSINLFUYKFE-UHFFFAOYSA-N
• SMILES： [Fe].S(C(F)(F)F)(=O)(=O)O.S(C(F)(F)F)(=O)(=O)O.S(C(F)(F)F)(=O)(=O)O

Computed Properties

• Exact Mass: 505.814484g/mol
• Monoisotopic Mass: 505.814484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 580
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 188Ų

Additional information on Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate

Introduction to Bis(trifluoromethanesulfonyloxy)ferrio Trifluoromethanesulfonate (CAS No. 1440426-70-9)

Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate, with the chemical formula corresponding to its CAS number 1440426-70-9, is a sophisticated compound that has garnered significant attention in the field of advanced materials and chemical synthesis. This compound, often abbreviated as Bis(TFMSO)Fe(TFMS), represents a unique class of organometallic complexes featuring iron(II) as the central metal ion coordinated to trifluoromethanesulfonyloxy ligands. The presence of multiple fluorine atoms in the ligands imparts exceptional stability and reactivity, making it a valuable candidate for various industrial and research applications.

The structure of Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate consists of an iron(II) center chelated by two trifluoromethanesulfonyloxy groups, each contributing a distinct electronic and steric environment. The trifluoromethanesulfonyloxy (TFMSO) group is renowned for its strong electron-withdrawing properties, which significantly influence the electronic structure of the complex. This feature makes the compound highly suitable for applications in catalysis, where precise control over electron density is crucial.

In recent years, there has been a surge in research focusing on the development of novel organometallic catalysts for organic transformations. Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate has emerged as a promising candidate in this domain due to its ability to facilitate various reactions under mild conditions. For instance, studies have demonstrated its efficacy in promoting cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are fundamental transformations in synthetic organic chemistry. The high reactivity and selectivity exhibited by this complex are attributed to the strong coordination ability of the TFMSO ligands, which stabilize reactive intermediates and enhance reaction efficiency.

The compound's stability under extreme conditions is another noteworthy attribute. The presence of multiple fluorine atoms in the ligands contributes to a high thermal and chemical resistance, allowing it to be used in environments where other catalysts might degrade. This stability is particularly advantageous in industrial applications where harsh conditions are often encountered. Moreover, the trifluoromethanesulfonate counterion further enhances the compound's solubility in a variety of organic solvents, broadening its utility in different reaction systems.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of reactions catalyzed by Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate. Molecular modeling studies have revealed that the compound forms stable adducts with substrates, facilitating key transition states through precise electronic interactions. These insights have not only deepened our understanding of its catalytic properties but also provided a framework for designing derivatives with enhanced performance. For example, modifications to the ligand structure have been explored to improve turnover numbers and substrate scope, demonstrating the flexibility and potential of this class of compounds.

The applications of Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate extend beyond catalysis. Its unique electronic properties make it a valuable material for designing advanced magnetic and luminescent devices. In particular, researchers have investigated its potential as a component in spintronic materials, where its ability to exhibit both magnetic and electrical properties simultaneously could lead to breakthroughs in data storage and processing technologies. Additionally, its luminescent characteristics have been explored for use in sensors and optoelectronic devices, where precise control over emission wavelengths is essential.

The synthesis of Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate presents an intriguing challenge due to the need for precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis involves the coordination of iron(II) salts with trifluoromethanesulfonyl oxide sources under inert atmospheres. Recent improvements in synthetic methodologies have focused on optimizing reaction parameters such as temperature, solvent choice, and ligand stoichiometry to maximize product formation. These advancements have not only improved the efficiency of synthesis but also made it more scalable for industrial applications.

Economic considerations also play a significant role in the adoption of new catalysts like Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate. While initial costs may be higher compared to traditional catalysts, the long-term benefits such as increased reaction efficiency and reduced waste make it a cost-effective choice for many industries. Furthermore, its environmental footprint is minimal due to its stability and lack of toxic byproducts, aligning with growing sustainability concerns in chemical manufacturing.

In conclusion, Bis(trifluoromethanesulfonyloxy)ferrio trifluoromethanesulfonate (CAS No. 1440426-70-9) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structural features and exceptional properties make it an indispensable tool for researchers and industry professionals alike. As research continues to uncover new possibilities for this compound, its role in advancing chemical science is set to expand even further.